5-bromo-N-(2,6-difluorophenyl)pyridin-2-amine

• IUPAC Name: 5-bromo-N-(2,6-difluorophenyl)pyridin-2-amine
• InChI: InChI=1S/C11H7BrF2N2/c12-7-4-5-10(15-6-7)16-11-8(13)2-1-3-9(11)14/h1-6H,(H,15,16)
• InChI Key: VGGGCKVJICSZNH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)NC2=NC=C(C=C2)Br)F
• Molecular Formula: C11H7BrF2N2
• Molecular Weight: 285.09 g/mol
• CAS No.: 475634-96-9

Description

5-bromo-N-(2,6-difluorophenyl)pyridin-2-amine is a pyridine derivative. Pyridinols and pyridinamines, including this compound, are important intermediates with many applications in the chemical industry. They are in great demand as synthons for pharmaceutical products. Moreover, pyridines are used either as biologically active substances or as building blocks for polymers with unique physical properties.

Synthesis Analysis

The synthesis of pyridine derivatives like this compound can be achieved through various methods. One such method involves the oxyfunctionalization of pyridine derivatives using whole cells of Burkholderia sp. MAK1. Another method involves the Suzuki cross-coupling reaction of 5-bromo-2-methylpyridin-3-amine with several arylboronic acids.

Molecular Structure Analysis

The molecular structure of pyridine derivatives can be analyzed using Density Functional Theory (DFT) studies. The frontier molecular orbitals analysis, reactivity indices, molecular electrostatic potential, and dipole measurements with the help of DFT methods can describe the possible reaction pathways and potential candidates as chiral dopants for liquid crystals.

Mechanism of Action

Target of Action

Fluoropyridines, a class of compounds to which this molecule belongs, have been noted for their interesting and unusual physical, chemical, and biological properties . They are often used in the synthesis of biologically active compounds, suggesting a broad range of potential targets .

Mode of Action

Fluoropyridines are known to have reduced basicity and are usually less reactive than their chlorinated and brominated analogues . This could influence how the compound interacts with its targets.

Biochemical Pathways

Fluoropyridines are often used in the synthesis of f 18 substituted pyridines for local radiotherapy of cancer and other biologically active compounds , suggesting that they may play a role in modulating biochemical pathways related to these conditions.

Result of Action

As a fluoropyridine, it may have unique physical, chemical, and biological properties that influence its effects .